2-[3-[(2-Chloroacetyl)amino]phenoxy]acetamide

• IUPAC Name: 2-[3-[(2-chloroacetyl)amino]phenoxy]acetamide
• InChI: InChI=1S/C10H11ClN2O3/c11-5-10(15)13-7-2-1-3-8(4-7)16-6-9(12)14/h1-4H,5-6H2,(H2,12,14)(H,13,15)
• InChI Key: IIYYGJGIJTUEAB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OCC(=O)N)NC(=O)CCl
• Molecular Formula: C10H11ClN2O3
• Molecular Weight: 242.66 g/mol

Description

2-[3-[(2-Chloroacetyl)amino]phenoxy]acetamide, also known as cloxacillin, is a semi-synthetic antibiotic that belongs to the penicillin group. It is commonly used to treat bacterial infections, especially those caused by penicillin-resistant Staphylococcus aureus (MRSA).

Mechanism of Action

Cloxacillin works by inhibiting the synthesis of bacterial cell walls. It binds to the penicillin-binding proteins (PBPs) on the bacterial cell membrane, which are responsible for the cross-linking of peptidoglycan chains in the cell wall. This leads to the inhibition of cell wall synthesis, which ultimately results in bacterial death.
Biochemical and Physiological Effects:
Cloxacillin has been shown to have a narrow spectrum of activity against Gram-positive bacteria, including Staphylococcus aureus, Streptococcus pyogenes, and Streptococcus pneumoniae. It has little to no activity against Gram-negative bacteria. It is not absorbed well from the gastrointestinal tract and is therefore administered intravenously or intramuscularly.

Advantages and Limitations for Lab Experiments

Cloxacillin has several advantages for lab experiments, including its stability at room temperature and its ability to selectively target Gram-positive bacteria. However, it also has some limitations, such as its narrow spectrum of activity and its potential for inducing antibiotic resistance in bacteria.

Future Directions

There are several future directions for the study of 2-[3-[(2-Chloroacetyl)amino]phenoxy]acetamide. One direction is the development of new antibiotics that can overcome the problem of antibiotic resistance. Another direction is the study of the mechanism of action of 2-[3-[(2-Chloroacetyl)amino]phenoxy]acetamide and other antibiotics, which could lead to the development of new drugs that target bacterial cell wall synthesis. Additionally, the use of 2-[3-[(2-Chloroacetyl)amino]phenoxy]acetamide in combination with other antibiotics could be explored to improve its efficacy against bacterial infections.

Synthesis Methods

Cloxacillin is synthesized by the acylation of 6-aminopenicillanic acid with 2-chloroacetic acid. The reaction takes place in the presence of a catalyst, such as triethylamine or pyridine, and a solvent, such as dimethylformamide or dimethylacetamide. The product is then purified by crystallization or chromatography.

Scientific Research Applications

Cloxacillin has been extensively studied for its antibacterial properties and has been used in various scientific research applications. It has been used in the treatment of bacterial infections in animals and humans, as well as in the study of antibiotic resistance mechanisms. It has also been used in the development of new antibiotics and in the study of bacterial cell wall synthesis.